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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl-2,2'-diamine

Cat. No.: B183518 Get Quote

An In-depth Technical Guide to 4,4'-Dibromobiphenyl-2,2'-diamine for Researchers and Drug

Development Professionals.

This technical guide provides a comprehensive overview of 4,4'-Dibromobiphenyl-2,2'-
diamine, including its commercial availability, physicochemical properties, and synthetic

methodologies. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Commercial Availability and Suppliers
4,4'-Dibromobiphenyl-2,2'-diamine is commercially available from several chemical suppliers.

The typical purity offered is around 97%. When sourcing this chemical, it is advisable to consult

with suppliers for detailed specifications and availability in desired quantities.

Table 1: Commercial Suppliers of 4,4'-Dibromobiphenyl-2,2'-diamine
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Supplier CAS Number Purity Notes

Sigma-Aldrich 136630-36-9 97%

Also listed as 2,2′-

Diamino-4,4′-

dibromobiphenyl.[1]

Crysdot LLC 84530-60-9 95+%

Listed as the isomer

4,4'-Diamino-2,2'-

dibromobiphenyl.[2]

Guidechem 136630-36-9 N/A
Lists multiple

suppliers.[3]

CymitQuimica 136630-36-9 N/A
Provides pricing for

various quantities.[4]

Advanced

ChemBlocks
84530-60-9 97%

Listed as the isomer

4,4'-Diamino-2,2'-

dibromobiphenyl.[5]

HANGZHOU LEAP

CHEM CO., LTD.
136630-36-9 N/A

A supplier of fine

chemicals.[6]

Physicochemical Properties
A summary of the key quantitative data for 4,4'-Dibromobiphenyl-2,2'-diamine is presented

below. Please note that some of these values are predicted.

Table 2: Physicochemical Properties of 4,4'-Dibromobiphenyl-2,2'-diamine
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Property Value Source

IUPAC Name
4,4'-Dibromo-[1,1'-

biphenyl]-2,2'-diamine
N/A

Synonyms
2,2'-Diamino-4,4'-

dibromobiphenyl
[1]

CAS Number 136630-36-9 [3][7]

Molecular Formula C₁₂H₁₀Br₂N₂ [3][7]

Molecular Weight 342.03 g/mol [3][7]

Appearance Solid [1]

Melting Point 113-118 °C [1]

Boiling Point (Predicted) 436.5 ± 40.0 °C [7]

Density (Predicted) 1.784 ± 0.06 g/cm³ [7]

pKa (Predicted) 2.79 ± 0.10 [3]

Solubility
Sparingly soluble in water

(0.014 g/L at 25 °C)
[3][7]

Synthesis and Experimental Protocols
The synthesis of 4,4'-Dibromobiphenyl-2,2'-diamine is generally achieved through a two-step

process starting from biphenyl. The first step involves the bromination of biphenyl to form 4,4'-

Dibromobiphenyl, which is then nitrated and subsequently reduced to the desired diamine.

While a detailed, peer-reviewed protocol for the final amination step is not readily available, a

general procedure is described. A detailed protocol for the synthesis of the precursor, 4,4'-

Dibromobiphenyl, is provided below.

Synthesis of 4,4'-Dibromobiphenyl (Precursor)
A common method for the synthesis of 4,4'-Dibromobiphenyl is the direct bromination of

biphenyl.

Experimental Protocol: Bromination of Biphenyl
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Materials:

Biphenyl

Bromine

Benzene

Procedure:

Place 15.4 g (0.10 mole) of finely powdered biphenyl in a 15-cm evaporating dish.

Place the dish on a porcelain rack inside a 30-cm desiccator. Under the rack, place a 10-

cm evaporating dish containing 39 g (12 ml, 0.24 mole) of bromine.

Close the desiccator, leaving a small opening for the escape of hydrogen bromide.

Allow the biphenyl to remain in contact with the bromine vapor for 8 hours or overnight.

Remove the resulting orange solid from the desiccator and let it stand in a fume hood for

at least 4 hours to allow for the escape of residual hydrogen bromide and bromine. The

crude product should weigh approximately 30 g and have a melting point around 152°C.

Dissolve the crude 4,4'-dibromobiphenyl in 75 ml of benzene, filter the solution, and then

cool it to 15°C.

Filter the resulting crystals to obtain 23.4–24.0 g (75–77% yield) of 4,4'-dibromobiphenyl

with a melting point of 162–163°C.[2]

Synthesis of 4,4'-Dibromobiphenyl-2,2'-diamine
The synthesis of the target compound from 4,4'-Dibromobiphenyl involves nitration followed by

reduction. A general approach involves the reduction of 4,4'-Dibromo-2,2'-dinitrobiphenyl. This

dinitro compound can be synthesized via the Ullmann coupling of 2,5-dibromonitrobenzene.

The subsequent reduction of the dinitro groups to amines yields 4,4'-dibromobiphenyl-2,2'-
diamine.[8]

General Reaction Scheme:
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Nitration: 4,4'-Dibromobiphenyl is treated with a nitrating agent (e.g., a mixture of nitric acid

and sulfuric acid) to introduce nitro groups at the 2 and 2' positions, yielding 4,4'-Dibromo-

2,2'-dinitrobiphenyl.

Reduction: The resulting 4,4'-Dibromo-2,2'-dinitrobiphenyl is then reduced using a suitable

reducing agent (e.g., tin(II) chloride in hydrochloric acid, or catalytic hydrogenation) to

convert the nitro groups into amino groups, affording 4,4'-Dibromobiphenyl-2,2'-diamine.

Applications in Research and Development
4,4'-Dibromobiphenyl and its derivatives are valuable intermediates in organic synthesis. The

bromine atoms can be readily displaced or used in cross-coupling reactions, such as the

Suzuki coupling, to form more complex molecules. The amino groups in the target compound

provide sites for further functionalization, making it a useful building block in the synthesis of

polymers, dyes, and potentially pharmaceutical compounds.[9] Specifically, this compound can

be used as a curing agent in epoxy resins for adhesives, coatings, and composite materials.[7]

It is also instrumental in constructing complex molecular architectures for novel polymers,

specialized dyes, and advanced electronic materials.[10]

Workflow and Diagrams
Synthetic Workflow for 4,4'-Dibromobiphenyl-2,2'-
diamine
The following diagram illustrates the general synthetic pathway from biphenyl to 4,4'-
Dibromobiphenyl-2,2'-diamine.

Biphenyl 4,4'-DibromobiphenylBromination 4,4'-Dibromo-2,2'-dinitrobiphenylNitration 4,4'-Dibromobiphenyl-2,2'-diamineReduction

Click to download full resolution via product page

Caption: General synthetic workflow for 4,4'-Dibromobiphenyl-2,2'-diamine.

Safety Information
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4,4'-Dibromobiphenyl-2,2'-diamine is an aromatic amine, a class of compounds that can

have toxic properties. It is classified as an irritant and may cause skin and serious eye irritation.

It is harmful if swallowed and may cause respiratory irritation.[1] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated fume hood. For

detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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